Tetrahedral cobalt(ii) complexes stabilized by the aminodiphosphine PNP ligand [PNP = CH3CH2CH2N(CH2CH2PPh2)2]

Dalton Transactions Pub Date: 2003-07-17 DOI: 10.1039/B305443H

Abstract

The reaction of CoCl2·6H2O and PNP [PNP = 1,1-bis(diphenylphosphinoethyl)-n-propylamine (CH3CH2CH2)N(CH2CH2PPh2)2] in ethanol affords the blue Co(II) complex [CoCl3{η1-PPPh2CH2CH2N(CH2CH2CH3)(H)(CH2CH2P(O)Ph2)}] (1), which has been characterized by spectroscopic methods and X-ray diffraction analysis. The structure of 1 consists of a tetrahedral cobalt atom coordinated by three chlorides and by an η1-P-PNP ligand bearing a dangling P[double bond, length as m-dash]O end and quaternised at the nitrogen atom. EPR measurements and a detailed analysis of the magnetic behaviour of 1 are consistent with a tetrahedral Co(II) ion and accordingly support the protonation of the PNP nitrogen atom. A mechanistic picture accounting for the formation of 1 has been proposed from the isolation and characterization of three reaction intermediates along the pathway leading to 1 which involve either η2-P,P- and η2-P,N-PNP cobalt complexes.

Graphical abstract: Tetrahedral cobalt(ii) complexes stabilized by the aminodiphosphine PNP ligand [PNP = CH3CH2CH2N(CH2CH2PPh2)2]
Tetrahedral cobalt(ii) complexes stabilized by the aminodiphosphine PNP ligand [PNP = CH3CH2CH2N(CH2CH2PPh2)2]
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